Cas no 2138511-97-2 (6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride)

• Product Name: 6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride
• CAS No: 2138511-97-2
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 6448013
• PubChem ID: 132344198
• Update Time: 2025-05-22

6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(3-aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride
• 6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid;hydrochloride
• EN300-761582
• 2138511-97-2
• 6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride

• Inchi： 1S/C9H11N3O2.ClH/c10-7-4-12(5-7)8-2-1-6(3-11-8)9(13)14;/h1-3,7H,4-5,10H2,(H,13,14);1H
• InChI Key： GQYGMDHSLXGKSK-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN=C(C=C1)N1CC(C1)N)=O

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų

Additional information on 6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride

Comprehensive Overview of 6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride (CAS No. 2138511-97-2)

6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride (CAS No. 2138511-97-2) is a specialized chemical compound gaining significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine and pyridine moieties, serves as a critical intermediate in the synthesis of novel drug candidates. Its molecular structure, featuring a carboxylic acid group and an aminoazetidine ring, makes it a versatile building block for designing small-molecule inhibitors and biologically active agents. Researchers are increasingly exploring its potential in targeting enzyme modulation and receptor binding, aligning with the growing demand for precision medicine.

The compound's CAS No. 2138511-97-2 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and medicinal chemistry. Recent trends highlight its utility in developing kinase inhibitors, a hot topic in oncology and autoimmune disease research. With the rise of AI-driven drug design, computational chemists are leveraging its structural features to predict binding affinities and optimize pharmacokinetic properties. This aligns with user queries such as "how to synthesize 6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride" or "applications of azetidine derivatives in medicine," underscoring its practical importance.

From a synthetic perspective, 6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride is synthesized via multi-step organic reactions, often involving amide coupling and heterocyclic ring formation. Its hydrochloride salt form enhances solubility, a key factor in formulation development. Analytical techniques like HPLC and NMR are employed to ensure purity, addressing common user concerns about "quality control of pharmaceutical intermediates." The compound's stability under various pH conditions also makes it suitable for prodrug design, a trending area in targeted drug delivery systems.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for CAS No. 2138511-97-2, responding to the global push for sustainable pharmaceuticals. This aligns with frequent searches for "environmentally friendly synthesis of heterocyclic compounds." Additionally, its role in fragment-based drug discovery (FBDD) is gaining traction, as FBDD reduces costs and accelerates hit-to-lead processes. Such applications position this compound as a valuable asset in high-throughput screening (HTS) campaigns.

Beyond drug development, 6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride is explored in chemical biology for probing protein-ligand interactions. Its aminoazetidine scaffold mimics natural motifs, enabling studies on allosteric modulation—a trending topic in GPCR research. Users often search for "azetidine derivatives as bioisosteres," highlighting its structural relevance. Furthermore, its logP and pKa values are meticulously documented, addressing queries about "ADME properties of pyridine-carboxylic acid derivatives."

In summary, 6-(3-Aminoazetidin-1-yl)pyridine-3-carboxylic acid hydrochloride (CAS No. 2138511-97-2) exemplifies the intersection of medicinal chemistry and innovative drug design. Its multifaceted applications—from kinase inhibition to sustainable synthesis—resonate with contemporary scientific priorities. As demand for tailored therapeutics grows, this compound will remain pivotal in addressing challenges like drug resistance and selectivity optimization, cementing its status as a cornerstone in modern pharmacology.